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Compound of Interest

Compound Name:
N,N-Dimethyl-2-

phenoxyethanamine

Cat. No.: B082504 Get Quote

Essential Safety and Handling Guide for N,N-
Dimethyl-2-phenoxyethanamine
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

N,N-Dimethyl-2-phenoxyethanamine (CAS No: 13468-02-5). Adherence to these procedures

is essential for ensuring personal safety and environmental protection in the laboratory.

Personal Protective Equipment (PPE)
Due to the hazardous nature of N,N-Dimethyl-2-phenoxyethanamine, as indicated by its

hazard statements, proper personal protective equipment is mandatory. This compound is

harmful if swallowed, causes skin and eye irritation, is harmful if inhaled, and may cause

respiratory irritation.[1][2]
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PPE Category Item
Specifications and
Recommendations

Eye and Face Protection Safety Goggles or Face Shield

Chemical safety goggles

meeting OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166 are required.

A face shield should be worn

when there is a risk of

splashing.

Hand Protection Chemical-Resistant Gloves

Nitrile rubber gloves are

commonly recommended for

incidental splash protection

with amine compounds;

however, breakthrough can

occur in under 15 minutes for a

5-mil or greater thickness

glove.[3] Gloves should be

changed immediately upon

contact with the chemical. For

prolonged or direct contact,

consult the glove

manufacturer's specific

chemical resistance data.

Body Protection
Laboratory Coat or Chemical-

Resistant Apron

A standard laboratory coat is

required. For procedures with

a higher risk of splashes or

spills, a chemical-resistant

apron or coveralls should be

worn.

Respiratory Protection Air-Purifying Respirator If working outside of a certified

chemical fume hood or in an

area with insufficient

ventilation, a NIOSH-approved

air-purifying respirator with an
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organic vapor (OV) cartridge is

necessary.[1]

Operational and Disposal Plans
Engineering Controls:

All handling of N,N-Dimethyl-2-phenoxyethanamine should be conducted in a certified

chemical fume hood to minimize inhalation exposure.

An eyewash station and a safety shower must be readily accessible in the immediate work

area.

Experimental Protocol: Handling N,N-Dimethyl-2-
phenoxyethanamine

Preparation: Before handling, ensure all necessary PPE is correctly donned. Prepare your

workspace within the chemical fume hood, ensuring all required equipment is present and

functioning correctly.

Dispensing: Carefully dispense the required amount of N,N-Dimethyl-2-
phenoxyethanamine. This compound is a liquid. Use appropriate tools (e.g., micropipettes,

graduated cylinders) to ensure accuracy and minimize the risk of spills.

Reaction/Procedure: Conduct your experimental procedure within the fume hood. Keep the

container of N,N-Dimethyl-2-phenoxyethanamine sealed when not in use.

Post-Procedure: Upon completion of the experimental work, decontaminate any surfaces

that may have come into contact with the chemical.

Disposal Plan: Step-by-Step Guide
Waste Collection:

Collect all waste containing N,N-Dimethyl-2-phenoxyethanamine in a designated, leak-

proof, and chemically compatible waste container.
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Clearly label the container with "Hazardous Waste," the full chemical name "N,N-
Dimethyl-2-phenoxyethanamine," and any relevant hazard symbols.

Spill Management:

In the event of a spill, immediately evacuate the area and ensure the space is well-

ventilated.

Absorb the spill using an inert, non-combustible material such as vermiculite, sand, or

earth.

Collect the absorbent material and place it in the designated hazardous waste container.

Clean the spill area thoroughly with a suitable solvent, and collect all cleaning materials as

hazardous waste.[4]

Final Disposal:

Store the sealed hazardous waste container in a cool, dry, and well-ventilated area, away

from incompatible materials and sources of ignition.

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) department or a licensed chemical waste disposal contractor.

Do not dispose of N,N-Dimethyl-2-phenoxyethanamine down the drain or in regular

trash.[4]

Visual Safety Workflow
The following diagram outlines the decision-making process for selecting and using appropriate

PPE when handling N,N-Dimethyl-2-phenoxyethanamine.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/product/b082504?utm_src=pdf-body
https://www.benchchem.com/product/b082504?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_N_N_Dimethyl_4_phenoxybutan_1_amine_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b082504?utm_src=pdf-body
https://www.benchchem.com/pdf/Navigating_the_Safe_Disposal_of_N_N_Dimethyl_4_phenoxybutan_1_amine_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b082504?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082504?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Assessment
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Caption: PPE Selection and Handling Workflow for N,N-Dimethyl-2-phenoxyethanamine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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